Cas no 34298-86-7 (Rhein 8-Glucoside)

Rhein 8-Glucoside structure

Product Name:Rhein 8-Glucoside

CAS No:34298-86-7

MF:C₂₁H₁₈O₁₁

MW:446.361027240753

MDL:MFCD29904549

CID:322610

PubChem ID:5320961

Update Time:2025-04-19

Rhein 8-Glucoside Chemical and Physical Properties

Names and Identifiers

- 2-Anthracenecarboxylicacid, 5-(b-D-glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-
- Rhein 8-Glucoside
- 5-O-β-D-Glucopyranosyl-rhein
- Rhein-8-glucoside
- rhein-8-O-β-D-glucopyranoside
- Rhein-8-β-D-glucosid
- 5-(beta-D-Glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthracenecarboxylic acid
- 8-Glucosidorhein-9-anthrone
- 8-Glucosylrhein
- Glucorein
- Rhein 8-O-glucoside
- Rhein 8-O-beta-D-glucopyranoside
- 8241AH
- 4-Hydroxy-9,10-dioxo-5-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-ca
- FT-0775617
- C21H18O11
- 4-hydroxy-9,10-dioxo-5-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}anthracene-2-carboxylic acid
- E80567
- 34298-86-7
- 4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
- DTXSID001307243
- 4-Hydroxy-9,10-dioxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,10-dihydroanthracene-2-carboxylicacid
- MS-28043
- 4-hydroxy-9,10-dioxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
- 4-Hydroxy-9,10-dioxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,10-dihydroanthracene-2-carboxylic acid
- 2-Anthracenecarboxylic acid,5-(b-D-glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-
- AKOS037514902
- CS-0032510
- HY-N6082
- NS00094495
- Rhein 8-O-β-D-Glucopyranoside
- 8-Glucosidorhein 9-anthrone
- Rhein 8-O-I(2)-D-glucopyranoside
- MDL： MFCD29904549
- Inchi： 1S/C21H18O11/c22-6-12-16(25)18(27)19(28)21(32-12)31-11-3-1-2-8-14(11)17(26)13-9(15(8)24)4-7(20(29)30)5-10(13)23/h1-5,12,16,18-19,21-23,25,27-28H,6H2,(H,29,30)/t12-,16-,18+,19-,21-/m1/s1
- InChI Key： WYKUTTFFZMQCGO-HTRBZNBPSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC2C(C3C=C(C(=O)O)C=C(C=3C(C1=2)=O)O)=O

Computed Properties

Exact Mass: 446.08500
Monoisotopic Mass: 446.08491139 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 756
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 446.4
XLogP3: 0.4
Topological Polar Surface Area: 191

Experimental Properties

Color/Form: Powder
Density: 1.736±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 266-270 ºC
Solubility: Insuluble (2.0E-3 g/L) (25 ºC),
PSA: 191.05000
LogP: -0.95550

Rhein 8-Glucoside Customs Data

HS CODE：29389090

Rhein 8-Glucoside Pricemore >>

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